Cas no 21661-99-4 (2,4-Nonadienal,(2E,4Z)-)

• Product Name: 2,4-Nonadienal,(2E,4Z)-
• CAS No: 21661-99-4
• MF: C₉H₁₄O
• MW: 138.206862926483
• CID: 250119
• PubChem ID: 6429282
• Update Time: 2025-04-19

2,4-Nonadienal,(2E,4Z)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Nonadienal,(2E,4Z)-
• (2E,4Z)-nona-2,4-dienal
• (E,Z)-2,4-Nonadienal
• 2,4-Nonadienal,(E,Z)- (8CI)
• trans,cis-2,4-Nonadienal
• trans-2,cis-4-Nonadienal
• 2,4-Nonadienal, (2E,4Z)-
• UNII-03H9U4J4V9
• 2,4-Nonadienal, (E,Z)-
• DTXSID801035585
• 03H9U4J4V9
• ZHHYXNZJDGDGPJ-IGTJQSIKSA-N
• (2E,4Z)-2,4-Nonadienal
• Q27247564
• SCHEMBL309970
• E,Z-nona-2,4-dienal
• 21661-99-4

• Inchi： 1S/C9H14O/c1-2-3-4-5-6-7-8-9-10/h5-9H,2-4H2,1H3/b6-5-,8-7+
• InChI Key： ZHHYXNZJDGDGPJ-IGTJQSIKSA-N
• SMILES： O=C/C=C/C=C\CCCC

Computed Properties

• Exact Mass: 138.10452
• Monoisotopic Mass: 138.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.850-0.870
• Refractive Index: 1.522-1.525
• PSA: 17.07